Cas no 3783-61-7 (ethyl 3-[(2-ethoxy-2-oxo-ethyl)amino]propanoate)

• Product Name: ethyl 3-[(2-ethoxy-2-oxo-ethyl)amino]propanoate
• CAS No: 3783-61-7
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD08729298
• CID: 323783
• PubChem ID: 281012
• Update Time: 2025-08-04

ethyl 3-[(2-ethoxy-2-oxo-ethyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-(2-ethoxy-2-oxoethyl)-, ethyl ester
• Ethyl 3-(ethoxycarbonylmethylamino)propionate
• ethyl 3-[(2-ethoxy-2-oxoethyl)amino]propanoate
• ethyl N-(2-ethoxycarbonylethyl)glycinate
• N-(2-ETHOXY-2-OXOETHYL)-BETA-ALANINE ETHYL ESTER
• 3-(ethoxycarbonylmethyl-amino)-propionic acid ethyl ester
• 3-<N-(carboxymethyl)amino>propanoic acid bis(ethyl ester)
• A-alaninate
• AmbkkkkK236
• ethyl n-(2-ethoxy-2-oxoethyl)-
• Diethyl N-(carboxymethyl)-beta-alanine
• Ethyl N-(carboethoxyethyl)-beta-aminopropionate
• NSC 133476
• ethyl 3-[(2-ethoxy-2-oxo-ethyl)amino]propanoate
• Ethyl 3-((2-ethoxy-2-oxoethyl)amino)propanoate
• F20878
• Diethyl2-azabutane-1,4-dicarboxylate
• AKOS010028107
• MFCD08729298
• Ethyl N-(2-ethoxy-2-oxoethyl)-beta-alaninate
• DTXSID50299881
• Ethyl 3-(2-ethoxy-2-oxoethylamino)propanoate
• SY040038
• Diethyl-2-azabutane-1,4-dicarboxylate
• JHFQLFGNGSHVGQ-UHFFFAOYSA-N
• 3783-61-7
• A918711
• ethyl N-(ethoxycarbonylmethyl)-beta-alaninate
• NSC-133476
• Ethyl3-((2-ethoxy-2-oxoethyl)amino)propanoate
• NSC133476
• SCHEMBL837763
• Diethyl 2-azabutane-1,4-dicarboxylate
• CS-10019
• diethyl2-azabutane-1, 4-dicarboxylate
• Ethyl 3-[(2-Ethoxy-2-oxoethyl)amino]propionate
• CS-0119150
• DB-326395

• MDL： MFCD08729298
• Inchi： 1S/C9H17NO4/c1-3-13-8(11)5-6-10-7-9(12)14-4-2/h10H,3-7H2,1-2H3
• InChI Key： JHFQLFGNGSHVGQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNCC(=O)OCC)=O

Computed Properties

• Exact Mass: 203.11600
• Monoisotopic Mass: 203.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.053±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 249-251 ºC
• Flash Point: 120.2±23.2 ºC,
• Refractive Index: 1.436 (589.3 nm 25 ºC)
• Solubility: Dissolution (51 g/l) (25 º C),
• PSA: 64.63000
• LogP: 0.48320

ethyl 3-[(2-ethoxy-2-oxo-ethyl)amino]propanoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 3-[(2-ethoxy-2-oxo-ethyl)amino]propanoate

Ethyl 3-[(2-Ethoxy-2-Oxo-Ethyl)Amino]Propanoate: A Comprehensive Overview

Ethyl 3-[(2-Ethoxy-2-Oxo-Ethyl)Amino]Propanoate, also known by its CAS number 3783-61-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the design of bioactive molecules with therapeutic properties. The structure of ethyl 3-[(2-Ethoxy-2-Oxo-Ethyl)Amino]propanoate is characterized by a propanoate backbone with an ethoxy group and an amino substituent, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of ethyl 3-[(2-Ethoxy-2-Oxo-Ethyl)Amino]propanoate in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the production of antibiotics, anti-inflammatory agents, and other pharmaceuticals. The compound's unique structure allows for easy modification, enabling chemists to tailor its properties for specific therapeutic applications. For instance, modifications to the ethoxy group or the amino substituent have been shown to significantly alter the compound's solubility, stability, and bioavailability.

One of the most promising areas of research involving ethyl 3-[(2-Ethoxy-2-Oxo-Ethyl)Amino]propanoate is its potential use in targeted drug delivery systems. Scientists have investigated its ability to act as a carrier molecule for delivering drugs to specific tissues or cells. By conjugating this compound with targeting ligands or imaging agents, researchers aim to develop more efficient and less toxic therapeutic strategies. Preliminary results from in vitro studies suggest that ethyl 3-[(2-Ethoxy-2-Oxo-Ethyl)Amino]propanoate-based carriers can enhance drug uptake in target cells while minimizing off-target effects.

In addition to its pharmacological applications, ethyl 3-[(2-Ethoxy-2-Oxo-Ethyl)Amino]propanoate has also been studied for its role in organic synthesis. Its ability to undergo various reactions, such as nucleophilic substitution and condensation reactions, makes it a valuable reagent in the construction of complex molecular architectures. Recent advancements in catalytic methods have further expanded the scope of its synthetic applications, enabling the production of novel compounds with intricate structures.

The synthesis of ethyl 3-[(2-Ethoxy-2-Oxo-Ethyl)Amino]propanoate involves a series of well-established chemical reactions. Typically, the compound is prepared through a combination of esterification and amine alkylation steps. The choice of reagents and reaction conditions plays a critical role in determining the yield and purity of the final product. Researchers have optimized these reaction conditions to achieve high yields while minimizing byproduct formation.

From an environmental perspective, ethyl 3-[(2-Ethoxy-2-Oxo-Ethyl)Amino]propanoate has been evaluated for its biodegradability and eco-toxicological properties. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation, reducing its potential impact on aquatic ecosystems. However, further research is needed to fully understand its long-term environmental fate and assess any potential risks associated with its use.

In conclusion, ethyl 3-[(2-Ethoxy-2-Oxo-Ethyl)Amino]propanoate (CAS No: 3783-61-7) is a multifaceted compound with diverse applications in organic chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers working on drug development and molecular synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing medical science and chemical innovation.